Cas no 1807157-77-2 (Methyl 3-cyano-2-fluoro-5-(hydroxymethyl)benzoate)

• Product Name: Methyl 3-cyano-2-fluoro-5-(hydroxymethyl)benzoate
• CAS No: 1807157-77-2
• MF: C₁₀H₈FNO₃
• MW: 209.173826217651
• CID: 4795565
• Update Time: 2025-06-08

Methyl 3-cyano-2-fluoro-5-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-fluoro-5-(hydroxymethyl)benzoate

• Inchi： 1S/C10H8FNO3/c1-15-10(14)8-3-6(5-13)2-7(4-12)9(8)11/h2-3,13H,5H2,1H3
• InChI Key： DHVOPGKMABJLHW-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=CC(CO)=CC=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 0.7
• Topological Polar Surface Area: 70.3

Additional information on Methyl 3-cyano-2-fluoro-5-(hydroxymethyl)benzoate

Comprehensive Overview of Methyl 3-cyano-2-fluoro-5-(hydroxymethyl)benzoate (CAS No. 1807157-77-2)

Methyl 3-cyano-2-fluoro-5-(hydroxymethyl)benzoate (CAS No. 1807157-77-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique cyano, fluoro, and hydroxymethyl functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, which combines both electron-withdrawing and electron-donating substituents, makes it particularly valuable for designing novel molecules with tailored properties.

In recent years, the demand for fluorinated compounds like Methyl 3-cyano-2-fluoro-5-(hydroxymethyl)benzoate has surged due to their applications in drug discovery. Fluorination is a key strategy in modern medicinal chemistry, as it can enhance a molecule's metabolic stability, bioavailability, and binding affinity. Researchers frequently search for terms such as "fluorinated benzoate derivatives" or "cyano-fluoro building blocks" to identify compounds like CAS No. 1807157-77-2, which are pivotal in developing next-generation therapeutics.

The compound's hydroxymethyl group further expands its utility, enabling facile derivatization for coupling reactions or polymer synthesis. This feature aligns with the growing interest in "biodegradable materials" and "green chemistry," as industries seek sustainable alternatives to traditional petrochemical-based products. Its compatibility with click chemistry and other modular synthetic approaches also makes it a favorite among chemists exploring "high-throughput screening" and "combinatorial libraries."

From an analytical perspective, Methyl 3-cyano-2-fluoro-5-(hydroxymethyl)benzoate is often studied using techniques like NMR spectroscopy, HPLC, and mass spectrometry. These methods are critical for quality control, especially when the compound is used as a reference standard or intermediate in GMP-compliant processes. Queries such as "HPLC purity analysis of fluorinated benzoates" or "NMR characterization of cyano-fluoro compounds" reflect the technical rigor associated with its application.

Beyond pharmaceuticals, this compound's reactivity has sparked interest in agrochemical innovation. Its structural motifs are found in herbicides and fungicides, addressing global challenges like "crop resistance management" and "sustainable agriculture." The cyano group, in particular, is a common pharmacophore in pest control agents, making CAS No. 1807157-77-2 a candidate for novel formulations.

In material science, the integration of Methyl 3-cyano-2-fluoro-5-(hydroxymethyl)benzoate into advanced polymers or coatings is an emerging trend. Its ability to impart hydrophobicity or UV stability aligns with searches for "smart materials" and "functional coatings." Researchers are also exploring its role in organic electronics, where fluorinated aromatics contribute to charge transport efficiency in devices like OLEDs.

Safety and handling of CAS No. 1807157-77-2 adhere to standard laboratory protocols, with emphasis on proper ventilation and personal protective equipment (PPE). While not classified as hazardous under typical conditions, its cyano and fluoro groups warrant cautious handling to avoid unnecessary exposure. This aligns with broader industry trends toward "responsible chemical management" and "lab safety best practices."

In summary, Methyl 3-cyano-2-fluoro-5-(hydroxymethyl)benzoate (CAS No. 1807157-77-2) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from life sciences to advanced materials—underscore its relevance in addressing contemporary scientific and industrial challenges. As research continues to evolve, this compound will likely remain a cornerstone in the toolkit of synthetic chemists and material scientists alike.